![molecular formula C16H28N2O2S B7594122 3-methyl-N-(3-methylsulfanylcyclohexyl)-2-(2-oxopyrrolidin-1-yl)butanamide](/img/structure/B7594122.png)
3-methyl-N-(3-methylsulfanylcyclohexyl)-2-(2-oxopyrrolidin-1-yl)butanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-methyl-N-(3-methylsulfanylcyclohexyl)-2-(2-oxopyrrolidin-1-yl)butanamide is a synthetic compound that has gained attention in scientific research due to its potential pharmacological properties. This compound belongs to the class of amides and has a molecular weight of 365.56 g/mol.
Mechanism of Action
The exact mechanism of action of 3-methyl-N-(3-methylsulfanylcyclohexyl)-2-(2-oxopyrrolidin-1-yl)butanamide is not yet fully understood. However, it is believed to act as a positive allosteric modulator of the N-methyl-D-aspartate (NMDA) receptor, which is involved in learning and memory processes.
Biochemical and Physiological Effects:
Studies have shown that this compound can increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that promotes the growth and survival of neurons. It can also reduce oxidative stress and inflammation in the brain, leading to improved cognitive function.
Advantages and Limitations for Lab Experiments
The advantages of using 3-methyl-N-(3-methylsulfanylcyclohexyl)-2-(2-oxopyrrolidin-1-yl)butanamide in lab experiments include its ability to cross the blood-brain barrier and its neuroprotective properties. However, its limitations include its low solubility in water and its potential toxicity at high doses.
Future Directions
1. Investigating the potential use of 3-methyl-N-(3-methylsulfanylcyclohexyl)-2-(2-oxopyrrolidin-1-yl)butanamide in the treatment of other neurological disorders such as depression and anxiety.
2. Studying the long-term effects of this compound on cognitive function and brain health.
3. Developing more efficient synthesis methods for this compound to increase its availability for research purposes.
4. Investigating the potential use of this compound in combination with other drugs for enhanced therapeutic effects.
Synthesis Methods
The synthesis of 3-methyl-N-(3-methylsulfanylcyclohexyl)-2-(2-oxopyrrolidin-1-yl)butanamide involves the reaction between 3-methylcyclohexanone and 3-methylthiophene-2-carboxylic acid, followed by the addition of pyrrolidine and butylamine. The final product is obtained after purification using chromatography techniques.
Scientific Research Applications
3-methyl-N-(3-methylsulfanylcyclohexyl)-2-(2-oxopyrrolidin-1-yl)butanamide has been studied for its potential use in the treatment of various diseases such as Alzheimer's, Parkinson's, and schizophrenia. It has been found to have neuroprotective properties and can improve cognitive function in animal models.
properties
IUPAC Name |
3-methyl-N-(3-methylsulfanylcyclohexyl)-2-(2-oxopyrrolidin-1-yl)butanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H28N2O2S/c1-11(2)15(18-9-5-8-14(18)19)16(20)17-12-6-4-7-13(10-12)21-3/h11-13,15H,4-10H2,1-3H3,(H,17,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NEAPOEICBUWVGQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(C(=O)NC1CCCC(C1)SC)N2CCCC2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H28N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.